Cas no 1595953-19-7 (2-Pentanone, 3-amino-1-cyclobutyl-)

• Product Name: 2-Pentanone, 3-amino-1-cyclobutyl-
• CAS No: 1595953-19-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291508
• Update Time: 2025-06-29

2-Pentanone, 3-amino-1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-amino-1-cyclobutyl-

• Inchi： 1S/C9H17NO/c1-2-8(10)9(11)6-7-4-3-5-7/h7-8H,2-6,10H2,1H3
• InChI Key： AHXUJWOFMAEVHA-UHFFFAOYSA-N
• SMILES： C(C1CCC1)C(=O)C(N)CC

Additional information on 2-Pentanone, 3-amino-1-cyclobutyl-

Chemical Profile of 2-Pentanone, 3-amino-1-cyclobutyl- (CAS No. 1595953-19-7)

2-Pentanone, 3-amino-1-cyclobutyl-, identified by its Chemical Abstracts Service (CAS) number 1595953-19-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutyl group attached to an amino-substituted pentanone backbone, exhibits unique structural and functional properties that make it a subject of interest in synthetic chemistry and drug development.

The structural framework of 2-Pentanone, 3-amino-1-cyclobutyl- consists of a five-carbon ketone chain modified by an amino group at the third carbon and a cyclobutyl ring at the first carbon. This configuration imparts distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both polar functional groups—the amino group and the ketone—enhances its solubility in both aqueous and organic solvents, facilitating its use in diverse chemical reactions.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their potential therapeutic applications. The cyclobutyl moiety in 2-Pentanone, 3-amino-1-cyclobutyl- contributes to steric hindrance, which can influence the binding affinity of the molecule to biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial interactions are crucial for efficacy.

One of the most compelling aspects of 2-Pentanone, 3-amino-1-cyclobutyl- is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel scaffolds for small-molecule drugs. For instance, derivatives of this molecule have been explored as potential treatments for neurological disorders due to their ability to interact with specific neurotransmitter receptors. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for targeted therapeutic effects.

Recent advancements in computational chemistry have further highlighted the significance of 2-Pentanone, 3-amino-1-cyclobutyl-. Molecular modeling studies suggest that this compound can adopt multiple conformations, which may impact its bioavailability and metabolic stability. These insights are invaluable for optimizing drug candidates during the early stages of development. By leveraging computational tools, researchers can predict how modifications to the structure might affect the molecule's behavior in vivo, thereby accelerating the drug discovery process.

The synthesis of 2-Pentanone, 3-amino-1-cyclobutyl- presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic chemistry have enabled more efficient routes to this compound. For example, transition metal-catalyzed reactions have been employed to streamline the introduction of both the amino and cyclobutyl groups onto the pentanone backbone.

Moreover, green chemistry principles have influenced modern synthetic strategies for 2-Pentanone, 3-amino-1-cyclobutyl- production. The emphasis on sustainability has led to the development of solvent-free reactions and biocatalytic approaches that minimize waste and energy consumption. Such environmentally conscious methods not only reduce the ecological footprint of chemical manufacturing but also enhance cost-effectiveness by reducing reliance on expensive reagents and harsh conditions.

The biological activity of 2-Pentanone, 3-amino-1-cyclobutyl- has been extensively studied in vitro. Initial screening assays have revealed potential interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. While these findings are promising, further research is needed to confirm whether this compound exhibits therapeutic efficacy in vivo. Preclinical studies are currently underway to evaluate its safety profile and pharmacokinetic properties.

One particularly intriguing aspect of 2-Pentanone, 3-amino-1-cyclobutyl- is its ability to act as a chiral building block. The presence of stereogenic centers allows for the synthesis of enantiomerically pure derivatives, which are often required for optimal biological activity. Chiral chemistry plays a pivotal role in drug development, as even small differences in molecular configuration can significantly alter a drug's effectiveness and side effects.

In conclusion,2-Pentanone, 3-amino-1-cyclobutyl-(CAS No. 1595953-19-7) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new insights into its properties and potential uses, this molecule is poised to remain at the forefront of medicinal chemistry innovation.